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Compound of Interest

Compound Name: 2-Bromo-5-phenylpyridine

Cat. No.: B012136

Essential Safety and Handling Guide for 2-
Bromo-5-phenylpyridine

For researchers, scientists, and drug development professionals, the safe handling and
disposal of chemical reagents are paramount to a secure and productive laboratory
environment. This document provides immediate, essential safety protocols, operational
procedures, and disposal plans for 2-Bromo-5-phenylpyridine (CAS No. 107351-82-6).
Adherence to these guidelines is critical for minimizing exposure risks and ensuring regulatory
compliance.

Hazard Identification: Based on data from safety data sheets for 2-Bromo-5-phenylpyridine
and structurally similar compounds, this chemical should be handled with caution. The primary
hazards include:

Skin Irritation: May cause skin irritation upon contact.[1][2]

Eye Irritation: Can cause serious eye irritation.[1][2]

Respiratory Irritation: May cause respiratory irritation if inhaled.[2]

Acute Toxicity: Harmful if swallowed or in contact with skin.[2]

Personal Protective Equipment (PPE)
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The following personal protective equipment is mandatory when handling 2-Bromo-5-

phenylpyridine to minimize exposure.

Protection Type

Specification

Rationale

Eye Protection

Chemical safety goggles or a
face shield worn over safety
glasses. Must meet ANSI
Z87.1 standards.

Protects against splashes and
airborne particles that can

cause serious eye irritation.[1]

[3]

Hand Protection

Chemical-resistant gloves

(e.g., nitrile, neoprene).

Prevents skin contact, which

can cause irritation.[1][4]

Body Protection

A flame-resistant lab coat, long

pants, and closed-toe shoes.

Minimizes the risk of accidental

skin exposure.[3][4]

Respiratory Protection

Use in a well-ventilated area or
under a chemical fume hood. A
NIOSH-approved respirator
may be necessary if ventilation
is inadequate or for large

spills.

Prevents inhalation of dust or
vapors, which can cause

respiratory tract irritation.[2][4]

Operational Plan: Step-by-Step Handling Protocol

A systematic approach to handling 2-Bromo-5-phenylpyridine is crucial for maintaining a safe

laboratory environment.

1. Preparation and Engineering Controls:

e Ensure a chemical fume hood is operational and certified.

» Verify that an emergency eyewash station and safety shower are accessible and
unobstructed.

» Designate a specific area for handling the compound to contain potential spills.

2. Donning Personal Protective Equipment:
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» Before handling the chemical, put on all required PPE as specified in the table above.
3. Handling the Compound:

o Conduct all weighing and transfers of 2-Bromo-5-phenylpyridine within a chemical fume
hood to control dust and vapors.

» Avoid direct contact with skin and eyes.[5]

e Do not eat, drink, or smoke in the handling area.
o Keep the container tightly closed when not in use.
4. Emergency Procedures:

 In case of skin contact: Immediately wash the affected area with plenty of soap and water. If
skin irritation occurs, seek medical advice.[1][6]

 In case of eye contact: Rinse cautiously with water for several minutes. Remove contact
lenses if present and easy to do. Continue rinsing and seek medical attention if irritation
persists.[1][6]

« If inhaled: Move the individual to fresh air and keep them in a position comfortable for
breathing. If feeling unwell, call a poison center or doctor.[6]

« If swallowed: Call a poison center or doctor if you feel unwell. Rinse mouth.[6]

Disposal Plan

Proper disposal of 2-Bromo-5-phenylpyridine and its containers is essential to prevent
environmental contamination and ensure regulatory compliance.

1. Waste Identification and Segregation:

» All waste containing 2-Bromo-5-phenylpyridine must be classified as hazardous chemical
waste.

» Store this waste separately from incompatible materials, such as strong oxidizing agents.
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2. Waste Container and Labeling:
o Collect waste in a designated, compatible, and sealable container.

o The container must be clearly labeled with "Hazardous Waste" and the full chemical name:
"2-Bromo-5-phenylpyridine".

3. Waste Accumulation and Storage:

o Store the waste container in a designated satellite accumulation area within the laboratory.
o Keep the waste container securely closed at all times, except when adding waste.

4. Disposal Procedure:

e Do not dispose of 2-Bromo-5-phenylpyridine or its containers in the regular trash or down
the drain.

» Arrange for the pickup and disposal of the hazardous waste through your institution's
Environmental Health and Safety (EHS) department or a licensed hazardous waste disposal
contractor.[5][6]

e Maintain accurate records of the amount of waste generated and its disposal date.

Workflow for Handling and Disposal of 2-Bromo-5-
phenylpyridine
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Caption: Workflow for the safe handling and disposal of 2-Bromo-5-phenylpyridine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

© 2025 BenchChem. All rights reserved.

717

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b012136?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

